Cas no 1017665-81-4 (2-Chloro-4-(1h-pyrazol-1-yl)quinazoline)

• Product Name: 2-Chloro-4-(1h-pyrazol-1-yl)quinazoline
• CAS No: 1017665-81-4
• MF: C₁₁H₇ClN₄
• MW: 230.653080224991
• CID: 5250418
• Update Time: 2025-06-13

2-Chloro-4-(1h-pyrazol-1-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(1h-pyrazol-1-yl)quinazoline
• Quinazoline, 2-chloro-4-(1H-pyrazol-1-yl)-

• Inchi： 1S/C11H7ClN4/c12-11-14-9-5-2-1-4-8(9)10(15-11)16-7-3-6-13-16/h1-7H
• InChI Key： ZLZLZILYSKRDGC-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC=CC=2C(=N1)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• XLogP3: 2.8
• Topological Polar Surface Area: 43.6

Additional information on 2-Chloro-4-(1h-pyrazol-1-yl)quinazoline

Comprehensive Overview of 2-Chloro-4-(1H-pyrazol-1-yl)quinazoline (CAS No. 1017665-81-4)

2-Chloro-4-(1H-pyrazol-1-yl)quinazoline (CAS No. 1017665-81-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The quinazoline core, combined with a pyrazole substituent, makes this compound a versatile intermediate for synthesizing biologically active molecules. Researchers often explore its potential in drug discovery, particularly in kinase inhibition and targeted therapies, aligning with the growing demand for precision medicine.

One of the most searched questions about 2-Chloro-4-(1H-pyrazol-1-yl)quinazoline revolves around its synthetic applications. The compound serves as a key building block in the development of small-molecule inhibitors, a hot topic in oncology and inflammation research. Its chloro and pyrazole functional groups allow for further derivatization, making it valuable for structure-activity relationship (SAR) studies. This aligns with the increasing interest in fragment-based drug design (FBDD), a trending approach in modern medicinal chemistry.

Another area of interest is the compound's role in agrochemical innovation. With the rise of sustainable farming practices, researchers are investigating 2-Chloro-4-(1H-pyrazol-1-yl)quinazoline as a potential precursor for eco-friendly pesticides. Its ability to interact with plant enzymes and pathogens has sparked discussions in forums and publications, especially among those searching for green chemistry solutions in agriculture.

The physicochemical properties of CAS No. 1017665-81-4 are also a frequent search topic. Its moderate solubility in organic solvents and stability under standard conditions make it suitable for scalable synthesis. Laboratories often inquire about its storage conditions and handling protocols, reflecting the broader industry focus on laboratory safety and best practices.

In the context of AI-driven drug discovery, 2-Chloro-4-(1H-pyrazol-1-yl)quinazoline has been featured in computational studies predicting its binding affinity for various protein targets. This resonates with the surge in searches for machine learning in chemistry and in silico screening. The compound's scaffold is frequently analyzed in cheminformatics databases, highlighting its relevance in high-throughput screening (HTS) campaigns.

From a commercial perspective, suppliers and distributors often highlight the purity specifications and batch consistency of CAS No. 1017665-81-4, addressing the demand for reliable research-grade chemicals. Quality control measures, such as HPLC and NMR validation, are frequently discussed in procurement-related queries, underscoring the importance of material traceability in scientific workflows.

Looking ahead, the compound's potential in personalized medicine and combinatorial chemistry continues to drive research interest. As the scientific community explores novel biomolecular targets, 2-Chloro-4-(1H-pyrazol-1-yl)quinazoline remains a focal point for innovation, bridging gaps between academic research and industrial applications.